Cas no 1266938-93-5 (3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol)

3-4-(Aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol is a specialized triazole derivative featuring both aminomethyl and hydroxyl functional groups, which enhance its reactivity and versatility in synthetic applications. The presence of the 1,2,3-triazole core contributes to its stability and potential for forming hydrogen bonds, making it useful in coordination chemistry and pharmaceutical intermediates. The ethyl substituent further modulates its lipophilicity, broadening its applicability in organic synthesis. This compound is particularly valuable for constructing heterocyclic frameworks or as a precursor in medicinal chemistry due to its balanced polarity and functional group compatibility. Its well-defined structure ensures reproducibility in research and industrial processes.
3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol structure
1266938-93-5 structure
Product Name:3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol
CAS No:1266938-93-5
MF:C8H16N4O
MW:184.238841056824
CID:5793089
PubChem ID:82211601
Update Time:2025-10-20

3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1266938-93-5
    • 3-[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]propan-1-ol
    • EN300-1595649
    • 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol
    • Inchi: 1S/C8H16N4O/c1-2-8-7(6-9)10-11-12(8)4-3-5-13/h13H,2-6,9H2,1H3
    • InChI Key: INPDIBFGSFMYKU-UHFFFAOYSA-N
    • SMILES: OCCCN1C(=C(CN)N=N1)CC

Computed Properties

  • Exact Mass: 184.13241115g/mol
  • Monoisotopic Mass: 184.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 77Ų

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3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol Related Literature

Additional information on 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol

Comprehensive Overview of 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol (CAS No. 1266938-93-5)

3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol (CAS No. 1266938-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure incorporates an aminomethyl group and an ethyl substituent, contributing to its distinct chemical properties and reactivity.

In recent years, the demand for triazole-based compounds has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and bioconjugation tools. Researchers have particularly focused on 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol due to its potential as a building block for targeted drug delivery systems. The compound's CAS No. 1266938-93-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol typically involves click chemistry methodologies, a hot topic in modern organic synthesis. This approach aligns with the growing interest in green chemistry and sustainable practices, as it often yields high purity products with minimal waste. The compound's aminomethyl functionality further enhances its utility in bioconjugation, making it a valuable tool for proteomics and diagnostic applications.

From a commercial perspective, CAS No. 1266938-93-5 is often listed in catalogs of fine chemicals and research reagents. Its applications span biomedical research, materials science, and catalysis. The compound's stability and solubility profile make it suitable for various experimental conditions, a feature highly sought after by pharmaceutical developers and academic researchers alike.

One of the most intriguing aspects of 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol is its potential role in personalized medicine. With the rise of AI-driven drug discovery, compounds like this are being screened for structure-activity relationships (SAR) to identify novel therapeutic candidates. The 1,2,3-triazole core is known to interact with biological targets, making it a focal point for computational chemistry studies.

Safety and handling of CAS No. 1266938-93-5 follow standard laboratory protocols for organic intermediates. While not classified as hazardous under typical conditions, proper material safety data sheets (MSDS) should always be consulted. The compound's storage recommendations emphasize protection from moisture and light, ensuring long-term stability for research use.

In the context of intellectual property, 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol has been referenced in several patents related to small molecule therapeutics and diagnostic probes. This highlights its commercial viability and the competitive landscape surrounding triazole chemistry. Companies specializing in custom synthesis often include this compound in their portfolios to meet the demands of contract research organizations (CROs).

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1266938-93-5 in nanotechnology and bioengineering. Its molecular architecture allows for functionalization with nanoparticles or polymeric carriers, opening doors to innovations in drug formulation. As high-throughput screening technologies advance, this compound may emerge as a key player in next-generation therapeutics.

For researchers seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and chemical databases provide extensive resources on 3-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylpropan-1-ol. Collaborative efforts between academia and industry continue to explore its full potential, reinforcing its status as a multifunctional chemical entity in modern science.

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